Arsenazo I Arsenazo I Arsenazo I is a calcium-sensitive, metallochromic dye used as reagent.
Brand Name: Vulcanchem
CAS No.: 520-10-5
VCID: VC0519394
InChI: InChI=1S/C16H13AsN2O11S2/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30)
SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)[As](=O)(O)O
Molecular Formula: C16H13AsN2O11S2
Molecular Weight: 548.3 g/mol

Arsenazo I

CAS No.: 520-10-5

Cat. No.: VC0519394

Molecular Formula: C16H13AsN2O11S2

Molecular Weight: 548.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Arsenazo I - 520-10-5

Specification

Description Arsenazo I is a calcium-sensitive, metallochromic dye used as reagent.
CAS No. 520-10-5
Molecular Formula C16H13AsN2O11S2
Molecular Weight 548.3 g/mol
IUPAC Name 3-[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
Standard InChI InChI=1S/C16H13AsN2O11S2/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30)
Standard InChI Key NJZWLEZSGOTSHR-VHEBQXMUSA-N
SMILES C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)[As](=O)(O)O
Canonical SMILES C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)[As](=O)(O)O
Appearance Solid powder

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